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Compound of Interest

Compound Name: (S)-4-Methyloxazolidine-2,5-dione

Cat. No.: B117608 Get Quote

An In-depth Technical Guide to (S)-4-
Methyloxazolidine-2,5-dione
For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-4-Methyloxazolidine-2,5-dione, also widely known as L-Alanine N-carboxyanhydride (L-

Ala-NCA), is a heterocyclic organic compound of significant interest in the fields of medicinal

chemistry and polymer science. Its structure, featuring a chiral center at the 4-position of the

oxazolidine-2,5-dione ring, makes it a valuable building block for the stereoselective synthesis

of peptides and other complex molecules. This technical guide provides a comprehensive

overview of its physical and chemical properties, detailed experimental protocols for its

synthesis and polymerization, and a discussion of its biological relevance.

Core Physical and Chemical Properties
(S)-4-Methyloxazolidine-2,5-dione is a white to off-white crystalline solid. Its key physical and

chemical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₄H₅NO₃ [1]

Molecular Weight 115.09 g/mol [1]

Melting Point 92 °C [2]

Density 1.296 g/cm³ [2]

Appearance White to Off-White Solid [2]

Solubility
Very slightly soluble in DMSO

(with heating)
[2]

Optical Activity (α)
+5.13° (c=6.4, dioxane,

25°C/D)
[2]

pKa 9.38 ± 0.40 (Predicted) [2]

InChI

1S/C4H5NO3/c1-2-3(6)8-

4(7)5-2/h2H,1H3,

(H,5,7)/t2-/m0/s1

[1]

InChIKey
DTETYCNJKAUROO-

REOHCLBHSA-N
[1]

SMILES C[C@H]1C(=O)OC(=O)N1 [1]

CAS Number 2224-52-4 [1]

Spectroscopic Data
While specific experimental spectra for (S)-4-Methyloxazolidine-2,5-dione are not readily

available in public databases, the expected characteristic spectroscopic features are as

follows:

¹H NMR: Protons on the chiral center and the methyl group would be expected to show

characteristic shifts and coupling patterns.

¹³C NMR: Carbonyl carbons and the carbons of the oxazolidine ring and methyl group would

exhibit distinct chemical shifts.
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FT-IR: Strong characteristic absorption bands for the anhydride carbonyl groups (typically

around 1860 and 1790 cm⁻¹) and the C-O stretching vibrations are expected.

Experimental Protocols
Synthesis of (S)-4-Methyloxazolidine-2,5-dione (L-Ala-
NCA)
A common and effective method for the synthesis of L-Ala-NCA is the reaction of L-alanine with

triphosgene in an anhydrous solvent.[2][3] This method, a variation of the Fuchs-Farthing

method, avoids the use of highly toxic phosgene gas.[4]

Materials:

L-alanine

Triphosgene (bis(trichloromethyl) carbonate)

Anhydrous Tetrahydrofuran (THF)

Nitrogen gas

n-Hexane

Ethyl acetate

Ice-cold water

0.5% Sodium bicarbonate (NaHCO₃) aqueous solution (ice-cold)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

In a flame-dried three-neck flask under a nitrogen atmosphere, suspend L-alanine (e.g., 20.0

g, 0.224 mol) in anhydrous THF (e.g., 400.0 mL).

Add triphosgene (e.g., 53.4 g, 0.180 mol) to the suspension.
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Stir the mixture at 60 °C for 2 hours. The reaction mixture should become a clear solution.

After the reaction is complete, bubble nitrogen gas through the solution for 30 minutes to

remove any residual gases.

Precipitate the crude product by adding the reaction solution to n-hexane (e.g., 1000.0 mL)

and store at -20 °C.

Decant the supernatant and collect the residue.

Dissolve the residue in ethyl acetate (e.g., 200.0 mL).

Wash the ethyl acetate solution twice with ice-cold water (e.g., 100.0 mL each) and once with

an ice-cold 0.5% NaHCO₃ solution (e.g., 100.0 mL).

Dry the organic phase over anhydrous MgSO₄.

Remove the solvent by rotary evaporation to yield the purified L-Ala-NCA. A typical yield is

around 77.5%.[2]
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Synthesis workflow for (S)-4-Methyloxazolidine-2,5-dione.
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Ring-Opening Polymerization (ROP) of L-Ala-NCA
L-Ala-NCA is a key monomer in the synthesis of polypeptides via ring-opening polymerization.

This process can be initiated by various nucleophiles, such as primary amines. The

polymerization proceeds with the loss of carbon dioxide.[4][5]

General Procedure:

In an inert atmosphere (e.g., a glovebox), dissolve the desired amount of L-Ala-NCA and any

other NCA monomers in an anhydrous solvent (e.g., N,N-dimethylformamide - DMF).

Add a solution of a primary amine initiator (e.g., n-hexylamine in DMF).

Stir the reaction mixture at room temperature for a specified period (e.g., 24 hours) to allow

for complete polymerization.

The resulting polymer can be purified by precipitation in a non-solvent (e.g., a hexane/ether

mixture).

Initiation Propagation Further Propagation
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(S)-4-Methyloxazolidine-
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Growing Polypeptide Chain
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Elongated Polypeptide Chain

Chain Elongation
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Mechanism of Ring-Opening Polymerization of L-Ala-NCA.

Biological Context and Applications
The primary application of (S)-4-Methyloxazolidine-2,5-dione in the pharmaceutical industry

is as a critical intermediate in the synthesis of Glatiramer acetate.[3] Glatiramer acetate is an

immunomodulatory drug used for the treatment of multiple sclerosis. It is a random copolymer

of four amino acids: L-glutamic acid, L-alanine, L-lysine, and L-tyrosine. The synthesis of
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Glatiramer acetate involves the ring-opening polymerization of the corresponding N-

carboxyanhydrides, including L-Ala-NCA.

While (S)-4-Methyloxazolidine-2,5-dione itself is not known to have direct biological signaling

pathways, the broader class of oxazolidinone compounds has been extensively studied for

their biological activities. Notably, several synthetic oxazolidinones are potent antibiotics that

inhibit bacterial protein synthesis. However, the biological profile of (S)-4-Methyloxazolidine-
2,5-dione is dominated by its role as a monomer for the creation of biocompatible and

biodegradable polypeptides for various biomedical applications.

Safety Information
(S)-4-Methyloxazolidine-2,5-dione is classified as a hazardous substance. It is known to

cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[1] Appropriate personal protective equipment, including gloves, eye protection, and

respiratory protection, should be used when handling this compound. It should be stored in an

inert atmosphere, preferably in a freezer under -20°C.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b117608#physical-and-chemical-properties-of-s-4-
methyloxazolidine-2-5-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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